Cas no 1019481-37-8 (3-{(2-Methylpropyl)aminomethyl}phenol)

• Product Name: 3-{(2-Methylpropyl)aminomethyl}phenol
• CAS No: 1019481-37-8
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD11139768
• CID: 4567810
• PubChem ID: 28428576
• Update Time: 2025-06-14

3-{(2-Methylpropyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 3-{[(2-methylpropyl)amino]methyl}phenol
• 3-{(2-Methylpropyl)aminomethyl}phenol

• MDL： MFCD11139768
• Inchi： 1S/C11H17NO/c1-9(2)7-12-8-10-4-3-5-11(13)6-10/h3-6,9,12-13H,7-8H2,1-2H3
• InChI Key： WKVPWIITWGBWBY-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(CNCC(C)C)=C1

Computed Properties

• Exact Mass: 179.131014g/mol
• Monoisotopic Mass: 179.131014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.26g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-{(2-Methylpropyl)aminomethyl}phenol

Research Brief on 3-{(2-Methylpropyl)aminomethyl}phenol (CAS: 1019481-37-8): Recent Advances and Applications

3-{(2-Methylpropyl)aminomethyl}phenol (CAS: 1019481-37-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the key areas of research involving 3-{(2-Methylpropyl)aminomethyl}phenol is its role as a building block in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent inhibitors for protein kinases involved in inflammatory pathways. The study reported that derivatives of this compound exhibited high selectivity and efficacy in preclinical models, suggesting its potential for further development as anti-inflammatory agents.

In addition to its applications in drug discovery, 3-{(2-Methylpropyl)aminomethyl}phenol has also been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters article (2024) described the synthesis of a series of phenol derivatives, including this compound, and evaluated their activity against multidrug-resistant bacterial strains. The results indicated that certain derivatives displayed promising antibacterial activity, particularly against Gram-positive pathogens, with minimal cytotoxicity to human cells.

Another notable advancement is the use of 3-{(2-Methylpropyl)aminomethyl}phenol in the development of fluorescent probes for biological imaging. Researchers have exploited its phenolic moiety to create probes that can selectively bind to cellular targets, enabling real-time visualization of biological processes. A 2024 study in Chemical Communications showcased a novel probe based on this compound, which was used to monitor oxidative stress in live cells with high sensitivity and specificity.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-{(2-Methylpropyl)aminomethyl}phenol derivatives. Future research directions may include structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between chemists and biologists will be essential to translate these findings into clinically relevant therapeutics.

In conclusion, 3-{(2-Methylpropyl)aminomethyl}phenol (CAS: 1019481-37-8) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to biological imaging, underscore its potential as a key player in the development of next-generation therapeutics. Ongoing studies will likely uncover further opportunities for this versatile molecule, paving the way for innovative treatments in various disease areas.